3-({[(3-pyridinylcarbonyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 3-(pyridine-3-carbonylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C14H11N3O3S/c18-12(10-4-2-6-15-8-10)17-14(21)16-11-5-1-3-9(7-11)13(19)20/h1-8H,(H,19,20)(H2,16,17,18,21)
• InChI Key: NHEKNUOZZDVNIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(=O)O
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

3-({[(3-pyridinylcarbonyl)amino]carbonothioyl}amino)benzoic acid is a chemical compound that is commonly referred to as PCTA. This compound has been the subject of scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of PCTA is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). This inhibition leads to the anti-inflammatory and anti-tumor effects of PCTA.
Biochemical and physiological effects:
PCTA has been shown to have various biochemical and physiological effects. In vitro studies have shown that PCTA inhibits the activity of COX-2 and MMPs, which are involved in inflammation and tumor growth. In vivo studies have shown that PCTA reduces inflammation and tumor growth in animal models. PCTA has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using PCTA in lab experiments is its potential as a drug delivery system. PCTA can be used to encapsulate drugs and deliver them to specific sites in the body. Another advantage is its potential as a herbicide. PCTA has been shown to be effective against certain weeds. One limitation of using PCTA in lab experiments is its limited solubility in water. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on PCTA. One direction is to further investigate its potential as a drug delivery system. Another direction is to study its potential as a herbicide in more detail. Additionally, further research is needed to fully understand the mechanism of action of PCTA. Finally, more studies are needed to determine the safety and toxicity of PCTA.

Synthesis Methods

The synthesis of PCTA involves the reaction of 3-aminobenzoic acid with pyridine-3-carbonyl chloride and thiocarbonyldiimidazole. This reaction results in the formation of PCTA, which can be purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

PCTA has been studied for its potential applications in various fields of science. In medicine, PCTA has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as a drug delivery system. In agriculture, PCTA has been studied for its potential use as a herbicide. In materials science, PCTA has been studied for its potential use as a polymer additive.